Cas no 1479690-15-7 (3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol
• CAS No: 1479690-15-7
• MF: C₉H₁₂ClNOS
• MW: 217.715680122375
• CID: 5817417
• PubChem ID: 65145683
• Update Time: 2025-10-25

3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol
• 1479690-15-7
• 3-[(5-chlorothiophen-2-yl)methyl]pyrrolidin-3-ol
• EN300-1982711
• AKOS014479248

• Inchi： 1S/C9H12ClNOS/c10-8-2-1-7(13-8)5-9(12)3-4-11-6-9/h1-2,11-12H,3-6H2
• InChI Key： ANRFMRQAWBPOCJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2(CNCC2)O)S1

Computed Properties

• Exact Mass: 217.0328129g/mol
• Monoisotopic Mass: 217.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol

Comprehensive Guide to 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 1479690-15-7): Properties, Applications, and Market Insights

3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol (CAS No. 1479690-15-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a chlorothiophene moiety linked to a pyrrolidin-3-ol scaffold, exhibits unique chemical properties that make it valuable for various industrial applications. Researchers and manufacturers are increasingly exploring its potential due to its structural versatility and functional group compatibility.

The molecular structure of 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol combines a thiophene ring substituted with a chlorine atom at the 5-position, connected to a pyrrolidine alcohol derivative. This configuration imparts distinct electronic and steric characteristics, which are crucial for its reactivity and interaction with biological targets. The presence of both heterocyclic and hydroxyl groups enhances its solubility in polar solvents, making it suitable for formulation in various research and industrial processes.

One of the most prominent applications of 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol is in the development of novel pharmaceutical intermediates. Its structural features align with the requirements for drug candidates targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies highlight its potential as a building block for small molecule inhibitors and receptor modulators, addressing growing demand in precision medicine and personalized therapeutics.

In the agrochemical sector, 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol is being investigated for its role in synthesizing crop protection agents. The chlorothiophene component contributes to pesticidal activity, while the pyrrolidin-3-ol moiety enhances bioavailability. This dual functionality positions the compound as a promising candidate for next-generation sustainable pesticides, aligning with global trends toward environmentally friendly agricultural solutions.

The synthesis of 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advanced techniques such as catalytic hydrogenation and chiral resolution are often employed to achieve high purity and enantiomeric excess, meeting stringent quality standards for pharmaceutical use. Process optimization remains a key focus area to improve yield and reduce production costs.

Market demand for 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol has shown steady growth, driven by expanding research in drug discovery and agrochemical innovation. Analytical reports indicate increasing procurement by contract research organizations (CROs) and specialty chemical manufacturers. The compound's CAS No. 1479690-15-7 serves as a critical identifier in global chemical databases, facilitating regulatory compliance and supply chain tracking.

Quality control protocols for 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol emphasize rigorous characterization using HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. Storage recommendations typically include protection from moisture and light to maintain stability over extended periods.

Recent scientific literature highlights innovative derivatives of 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol designed for enhanced bioactivity and target selectivity. Computational chemistry approaches, such as molecular docking and QSAR modeling, are being employed to predict and optimize these derivatives' performance. Such advancements underscore the compound's relevance in modern structure-activity relationship studies.

Environmental and safety assessments of 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol confirm its compatibility with standard laboratory handling procedures. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) is recommended during manipulation. The compound's environmental fate and biodegradation pathways are subjects of ongoing ecological impact studies.

The future outlook for 3-(5-chlorothiophen-2-yl)methylpyrrolidin-3-ol appears promising, with potential expansions into material science applications. Its molecular architecture could contribute to developing advanced functional materials with tailored electronic or optical properties. Collaborative research initiatives between academia and industry continue to uncover new dimensions of this versatile compound's utility.